Cas no 2680901-80-6 (tert-butyl N-2-(5-chloro-2-fluorophenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-2-(5-chloro-2-fluorophenyl)-2-oxoethylcarbamate
• CAS No: 2680901-80-6
• MF: C₁₃H₁₅ClFNO₃
• MW: 287.714506387711
• CID: 5637332
• PubChem ID: 165931056
• Update Time: 2025-06-15

tert-butyl N-2-(5-chloro-2-fluorophenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28287618
• tert-butyl N-[2-(5-chloro-2-fluorophenyl)-2-oxoethyl]carbamate
• 2680901-80-6
• tert-butyl N-2-(5-chloro-2-fluorophenyl)-2-oxoethylcarbamate

• Inchi： 1S/C13H15ClFNO3/c1-13(2,3)19-12(18)16-7-11(17)9-6-8(14)4-5-10(9)15/h4-6H,7H2,1-3H3,(H,16,18)
• InChI Key： AKGUHEAAHKPWQN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C(CNC(=O)OC(C)(C)C)=O)F

Computed Properties

• Exact Mass: 287.0724492g/mol
• Monoisotopic Mass: 287.0724492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-(5-chloro-2-fluorophenyl)-2-oxoethylcarbamate

Comprehensive Overview of tert-butyl N-2-(5-chloro-2-fluorophenyl)-2-oxoethylcarbamate (CAS No. 2680901-80-6)

The compound tert-butyl N-2-(5-chloro-2-fluorophenyl)-2-oxoethylcarbamate (CAS No. 2680901-80-6) is a specialized organic molecule with significant relevance in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl carbamate group and a 5-chloro-2-fluorophenyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and development, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated and chlorinated aromatic compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of both chloro and fluoro substituents in tert-butyl N-2-(5-chloro-2-fluorophenyl)-2-oxoethylcarbamate aligns with this trend, making it a subject of interest for medicinal chemists. Searches for "fluorophenyl derivatives" and "carbamate protecting groups" often lead to discussions about this compound, highlighting its role in modern synthetic chemistry.

From a synthetic perspective, tert-butyl N-2-(5-chloro-2-fluorophenyl)-2-oxoethylcarbamate is typically prepared through multi-step organic reactions, including amidation and alkylation processes. Its CAS No. 2680901-80-6 serves as a unique identifier in chemical databases, ensuring accurate retrieval for regulatory and research purposes. The compound's stability under various conditions makes it suitable for further functionalization, a feature highly sought after in combinatorial chemistry and high-throughput screening.

Environmental and safety considerations are also critical when working with tert-butyl N-2-(5-chloro-2-fluorophenyl)-2-oxoethylcarbamate. While not classified as hazardous, proper handling protocols are recommended to minimize exposure. This aligns with the growing emphasis on "green chemistry" and "sustainable synthesis," topics frequently searched by professionals aiming to reduce the ecological footprint of chemical processes.

The versatility of tert-butyl N-2-(5-chloro-2-fluorophenyl)-2-oxoethylcarbamate extends to its potential use in peptide synthesis and prodrug design. Its carbamate group can act as a protective moiety for amines, a strategy widely employed in the development of therapeutic agents. Online queries such as "carbamate applications in drug delivery" often reference this compound's utility in enhancing drug stability and bioavailability.

In summary, tert-butyl N-2-(5-chloro-2-fluorophenyl)-2-oxoethylcarbamate (CAS No. 2680901-80-6) represents a pivotal building block in contemporary organic synthesis. Its structural features and functional groups cater to the evolving needs of pharmaceutical and agrochemical industries, while its alignment with trending topics like "fluorinated drug candidates" ensures its continued relevance in scientific discourse.